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Compound Focus: 4-Phenylbutanal

CAS No.: 18328-11-5
Cat. No.: S793684

Chemical Property Comparison

Get Quote

The core differences between these two aldehydes are summarized in the following table for a quick

overview.
Property 4-Phenylbutanal Benzaldehyde
CAS Number 18328-11-5 [1] 100-52-7 [2] [3]
Molecular C10H120 [1] C,HgO [2] [3]
Formula
Molecular 148.202 g/mol [1] 106.12 g/mol [3]
Weight
Melting Point 45-48 °C [1] -57.12 °C [2] / -26 °C [3]
Boiling Point 243.3 °C [1] 178.1 °C [2]
Density 0.971 g/cm3 [1] 1.044 g/mL [2]
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Property 4-Phenylbutanal Benzaldehyde

Flash Point 115.9 °C [1] 64-145 °C (values vary by source)
[21[3]

Vapor 0.0323 mmHg at 25°C [1] 4 mmHg at 45°C [3]

Pressure

Water Information missing ~6.95 g/L at 25°C [2]

Solubility

LogP 2.21[1] 1.64 [2]

Structural Phenyl group separated from aldehyde by a Formyl group attached directly to the

Feature 4-carbon alkyl chain benzene ring

The relationship between their structures and the resulting properties can be visualized in the following

diagram:
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Diagram: Structural Impact on Physical Properties

Experimental Data & Protocols

The physicochemical data for these compounds are typically determined through standardized experimental

methods.

1. Vapor Pressure Measurement

¢ Objective: To determine a compound's volatility, which is crucial for understanding its environmental
fate and distribution. [4]

¢ Protocol: Acommon method is the static method. The compound is placed in a temperature-
controlled chamber, and its equilibrium vapor pressure is measured directly at different temperatures.
For solids, this measures sublimation pressure; for liquids, vaporization pressure. [4]
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e Data Application: The vapor pressure values for 4-Phenylbutanal (0.0323 mmHg at 25°C) [1] and
Benzaldehyde (4 mmHg at 45°C) [3] were likely obtained through such methods. This data shows
that Benzaldehyde is significantly more volatile than 4-Phenylbutanal at comparable temperatures.

2. Melting Point Determination

¢ Objective: To identify the temperature at which a solid becomes a liquid, indicating purity and crystal
lattice strength.

¢ Protocol: A standard technique is Differential Scanning Calorimetry (DSC). A small sample is
heated at a controlled rate. The instrument measures the heat flow difference between the sample
and a reference. The melting point is identified by an endothermic peak, and the area under the peak
gives the enthalpy of fusion. [4]

o Data Application: The sharp melting point of 4-Phenylbutanal (45-48 °C) [1] suggests a crystalline
solid, while Benzaldehyde's low melting point (-57.12 °C to -26 °C) [2] [3] confirms it is a liquid at
room temperature.

3. Water Solubility Measurement

¢ Objective: To quantify how a compound partitions in aqueous environments, impacting its
bioavailability and environmental mobility.

¢ Protocol: The saturation shake-flask method is often used. An excess of the compound is added
to water and shaken at a constant temperature (e.g., 25 °C) until equilibrium is reached. The
saturated solution is then filtered, and the concentration of the dissolved compound is analyzed, for
example, using Ultraviolet-Visible (UV-Vis) Spectroscopy. [4]

Key Comparative Insights for Researchers

¢ Molecular Flexibility & Drug Design: The flexible four-carbon chain in 4-Phenylbutanal makes it a
valuable building block in pharmaceutical synthesis, as it can be used to spatially separate the
aromatic moiety from a reactive center or to modulate the molecule's overall lipophilicity. [1]

¢ Photochemical Reactivity: Benzaldehyde has well-documented photochemical properties. Upon
light absorption, it can reach a triplet excited state that acts as a hydrogen atom abstractor or
undergoes decomposition to benzene and carbon monoxide. [5] This reactivity is harnessed in
organic synthesis and photopolymerization. The longer chain in 4-Phenylbutanal would significantly
alter its photochemical behavior.

e Environmental Fate Prediction: The higher LogP and lower vapor pressure of 4-Phenylbutanal
suggest it is more lipophilic and less volatile than Benzaldehyde. [1] [2] In environmental modeling,
this indicates that 4-Phenylbutanal has a greater potential to bioaccumulate and is less likely to be
lost to the atmosphere compared to Benzaldehyde.
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Recommendations for Further Research

The available data has some limitations that you may need to address in your work:

o Data Gaps: Key properties like the water solubility and specific safety data (LD50) for 4-
Phenylbutanal are missing from the located sources.

¢ Experimental Context: The search results provide numerical data but often lack details on the
experimental conditions and uncertainty margins, which are critical for a full scientific evaluation.

I suggest you consult specialized handbooks like the CRC Handbook of Chemistry and Physics or search
in-depth in databases such as SciFinder or Reaxys to find more complete datasets and primary literature for

these compounds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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